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Compound of Interest

1-(hydroxymethyl)-2,3-dihydro-1H-
Compound Name:

inden-1-ol
CAS No.: 1547526-85-1
Cat. No.: B11718120

Get Quote

Executive Summary

The indane (2,3-dihydro-1H-indene) scaffold represents a "privileged structure" in organic
synthesis due to its conformational rigidity. Unlike flexible acyclic chains, the fused bicyclic
system of indane restricts bond rotation, making indane-based diols—specifically 1,2-indandiol
—exceptional candidates for chirality transfer in asymmetric catalysis and medicinal chemistry.

This guide provides a technical deep-dive into the synthesis, stereochemical control, and
pharmaceutical applications of indane-based diols, with a specific focus on their role as
precursors to HIV protease inhibitors and as ligands in asymmetric synthesis.

Structural Significance & Stereochemistry

The utility of indane-based diols stems from the facial selectivity imposed by the aromatic ring
fused to the cyclopentane ring.

» Rigidity: The five-membered ring is puckered, but the fusion with the benzene ring flattens
the system significantly compared to cyclohexane analogs. This rigidity minimizes the
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entropic cost upon binding to enzymes or metal centers.

e Stereoisomers:

o cis-1,2-Indandiol: The hydroxyl groups occupy the same face (syn). This is the primary

scaffold for designing C2-symmetric ligands.

o trans-1,2-Indandiol: The hydroxyl groups are anti. This isomer is often accessed via

epoxide ring-opening and serves as a precursor to trans-aminoindanols.
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Synthetic Routes: Controlling the Stereocenter

Accessing the correct diastereomer and enantiomer is critical.[1] We define two primary

workflows: Direct Dihydroxylation (for cis) and Epoxide Ring Opening (for trans).

Pathway A: The cis-Selective Route (Sharpless AD)

The most robust method for generating cis-1,2-indandiol with high enantiomeric excess (>95%

ee) is the Sharpless Asymmetric Dihydroxylation.

e Mechanism: Osmium tetroxide (OsOa4) forms a cyclic osmate ester across the C1-C2 double

bond of indene.
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e Ligand Control: The chiral ligand (DHQD)2PHAL (for 1S,2R) creates a "chiral pocket" that
forces the oxidant to approach from the top or bottom face of the planar indene molecule.

o Causality: The use of a biphasic system (t-BuOH/H20) with KsFe(CN)s as the stoichiometric
oxidant allows OsOa to be used in catalytic quantities, mitigating toxicity while maintaining
high turnover.

Pathway B: The trans-Selective Route (Epoxide
Hydrolysis)

To access the trans-diol, one must proceed through an S_N2 mechanism which inverts the
configuration at the site of attack.

o Epoxidation: Indene is converted to Indene Oxide (using m-CPBA or Jacobsen’s catalyst for
asymmetry).

e Hydrolysis: Acid-catalyzed hydrolysis opens the epoxide. Water attacks the benzylic position
(C1) or C2 from the back face, resulting in the trans-diol.

Visualization: Synthetic Pathways
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Figure 1: Divergent synthesis of cis- and trans-1,2-indandiol from a common Indene precursor.

Experimental Protocol: Asymmetric cis-
Dihydroxylation

Objective: Synthesis of (1S,2R)-indane-1,2-diol. Scale: Laboratory Prep (10 mmol scale).
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Reagents & Safety

e AD-mix-a: Contains K20sOz (OH)4, (DHQ)2PHAL, KsFe(CN)s, and K2COs.

o Safety Critical: Osmium is highly toxic and volatile. All operations must occur in a well-
ventilated fume hood. Sodium sulfite is used to quench and reduce volatile Os(VIIl) to non-
volatile Os(1V).

Step-by-Step Methodology

e Solvent Prep: In a 100 mL round-bottom flask, combine t-butanol (35 mL) and water (35 mL).
Stir until the mixture is homogeneous.

o Ligand Dissolution: Add AD-mix-a (14.0 g) to the solvent. Stir at room temperature until the
solid is mostly dissolved. The solution will appear orange/yellow due to the ferricyanide.

o Temperature Control: Cool the mixture to 0 °C.

o Why? Lower temperature increases the enantioselectivity (ee) by favoring the lower-
energy transition state in the ligand-binding pocket.

e Addition: Add Indene (1.16 g, 10 mmol) in one portion.

» Reaction: Stir vigorously at 0 °C for 12—24 hours. Monitor by TLC (eluent: 1:1
Hexane/EtOAC).

e Quenching (Critical): Add solid Sodium Sulfite (15 g) slowly. Stir for 45 minutes at room
temperature.

o Observation: The mixture will shift from orange to a dull yellow/brown as Os(VIIl) is
reduced.

» Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with 1M KOH
(removes phthalazine byproducts) and brine.

 Purification: Dry over MgSOa, concentrate, and recrystallize from Hexane/EtOAc to yield
white crystals.
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Pharmaceutical Case Study: The Indinavir
Connection

The most commercially significant application of the indane scaffold is in the synthesis of
Indinavir (Crixivan), a protease inhibitor used in HIV therapy.

While Indinavir contains an amino-alcohol moiety (cis-1-amino-2-indanol), the synthetic logic is
directly tied to the diol chemistry described above. The rigidity of the indane ring locks the
hydroxy-ethylamine isostere into a conformation that mimics the transition state of peptide
hydrolysis, blocking the HIV protease enzyme.

The "Chiral Switch" Workflow

Merck's process development highlighted a crucial link between the epoxide intermediate and
the final amino-alcohol.

¢ Indene is oxidized to Indene Oxide.

o Ritter Reaction: The epoxide is opened with acetonitrile (in the presence of strong acid) to
form an oxazoline intermediate.

e Hydrolysis: The oxazoline is hydrolyzed to yield cis-1-amino-2-indanol.

o Note: This demonstrates how the trans-opening logic (Step 2) followed by a second
inversion or retention strategy allows access to cis-amino alcohols, analogous to the diol
manipulations.

Visualization: Indinavir Pharmacophore Assembly
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Figure 2: The critical role of the indane scaffold in the synthesis of Indinavir.

Advanced Applications: Asymmetric Catalysis

Beyond drugs, indane diols are transformed into ligands for catalytic asymmetric reactions.

Indane-BOX Ligands

Bis(oxazoline) (BOX) ligands derived from cis-1-amino-2-indanol (a diol derivative) are used in:
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e Diels-Alder Reactions: Cu(ll)-Indane-BOX complexes catalyze the cycloaddition of acryloyl
oxazolidinones with high endo/exo selectivity.

e Mechanistic Insight: The bulky indane backbone creates a "wall" that blocks one face of the
coordinated substrate, forcing the incoming diene to attack from the exposed face.

Biocatalytic Resolution

Recent advances utilize enzymes to resolve racemic indane diols.

e Lipase PS (Pseudomonas cepacia): Can selectively acetylate one enantiomer of trans-1,2-
indandiol, leaving the other as the free alcohol. This provides a "Green Chemistry"
alternative to heavy metal catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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